Cas no 1240570-52-8 (5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine
• CAS No: 1240570-52-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5923940
• PubChem ID: 50999757
• Update Time: 2025-05-25

5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-methyl-1-(1-phenylethyl)-
• 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine
• 1240570-52-8
• CS-0284773
• EN300-1108093

• Inchi： 1S/C12H15N3/c1-9-8-12(13)14-15(9)10(2)11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H2,13,14)
• InChI Key： MSNRWISJWXQWDX-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 369.3±30.0 °C(Predicted)
• pka: 4.00±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine

Comprehensive Overview of 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine (CAS No. 1240570-52-8)

5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine, with the CAS registry number 1240570-52-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, characterized by its unique structural features, including a methyl group at the 5-position and a phenylethyl substituent at the 1-position of the pyrazole ring. Its molecular formula and weight, along with its precise stereochemistry, make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for pyrazole derivatives has surged due to their versatile biological activities. Researchers are particularly intrigued by the potential of 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine as a building block for small-molecule inhibitors targeting enzymes or receptors involved in inflammation and metabolic disorders. Its amine functionality allows for further derivatization, enabling the synthesis of libraries of compounds for high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design, a hot topic in medicinal chemistry.

The compound's CAS No. 1240570-52-8 is frequently searched in academic databases and patent literature, reflecting its relevance in intellectual property and R&D. Users often query its synthetic routes, solubility profiles, and spectroscopic data (e.g., NMR, HPLC), indicating a need for detailed technical specifications. Additionally, discussions around green chemistry and sustainable synthesis methods for such intermediates are trending, as industries seek eco-friendly alternatives to traditional organic reactions.

From a commercial perspective, 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine is often explored as a pharmaceutical intermediate or agrochemical precursor. Its structural motif resembles that of bioactive molecules used in crop protection, addressing global concerns about food security and pest resistance. Moreover, its potential role in catalysis and material science applications—such as polymer additives or ligand design—further broadens its industrial appeal.

Analytical challenges associated with this compound, such as chiral separation (due to the phenylethyl group's stereocenter) and stability under varying pH conditions, are common pain points for researchers. These aspects are critical for ensuring reproducibility in synthetic workflows, a topic heavily debated in open science forums. Furthermore, the rise of AI-driven retrosynthesis tools has sparked interest in optimizing the production of CAS 1240570-52-8 using machine learning algorithms.

In conclusion, 5-methyl-1-(1-phenylethyl)-1H-pyrazol-3-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—highlight its importance in addressing contemporary scientific and societal challenges. As research progresses, this compound will likely remain a focal point for interdisciplinary collaborations and technological advancements.